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Compound of Interest

Compound Name: URMC-099

Cat. No.: B612249 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like URMC-099 is a critical component of laboratory

safety and regulatory compliance. While a specific Safety Data Sheet (SDS) containing

detailed disposal instructions for URMC-099 is not publicly available, this guide provides a

comprehensive framework for its proper disposal based on general best practices for

hazardous chemical waste.

It is imperative to consult the official Safety Data Sheet (SDS) provided by the supplier of

URMC-099 before handling or disposal. This document will contain specific hazard

classifications, personal protective equipment (PPE) requirements, and environmental

precautions that supersede the general guidance provided herein.

Core Principles of URMC-099 Disposal
The disposal of URMC-099, a potent mixed-lineage kinase (MLK) inhibitor, must be

approached with the understanding that it is a biologically active research chemical with

potential hazards. The primary objective is to prevent its release into the environment and to

ensure the safety of all laboratory personnel. All waste generated, including pure compound,

solutions, and contaminated materials, should be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol
Adherence to a strict, step-by-step protocol is essential for the safe disposal of URMC-099.
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Waste Segregation and Collection:

Solid Waste: Collect unused or expired URMC-099 powder in a dedicated, clearly labeled

hazardous waste container. This container should be made of a material compatible with

the chemical. Also, dispose of any lab debris contaminated with the solid compound, such

as weighing papers, spatulas, and contaminated gloves, in this container.

Liquid Waste: Solutions containing URMC-099 should be collected in a separate, sealed,

and labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

department. The container should have secondary containment to prevent spills.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with URMC-
099 must be disposed of in a designated sharps container that is puncture-resistant and

leak-proof. This container must also be labeled as hazardous chemical waste.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling URMC-099 waste. This includes, but is not

limited to, a lab coat, safety glasses or goggles, and chemical-resistant gloves.[1][2][3] The

specific type of glove material should be chosen based on the solvent used to dissolve

URMC-099, as detailed in the compound's SDS.

Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "URMC-099," and the primary hazards associated with the compound (as

identified in the SDS).

Store waste containers in a designated, secure area away from incompatible materials.

The storage area should be well-ventilated.

Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.[4] Do not attempt to dispose of URMC-099 down the

drain or in the regular trash.
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Quantitative Data Summary
The following table summarizes key quantitative information that would typically be found in the

Safety Data Sheet (SDS) for URMC-099. This data is for illustrative purposes and must be

verified with the official SDS.

Parameter Value Source

GHS Hazard Classifications To be determined from SDS Supplier SDS

Permissible Exposure Limit

(PEL)
To be determined from SDS Supplier SDS

Recommended Glove Material To be determined from SDS Supplier SDS

Solubility in Common Solvents e.g., DMSO, Ethanol Supplier Product Information

Experimental Workflow for Waste Generation and
Disposal
The following diagram illustrates the logical workflow from the experimental use of URMC-099
to the final disposal of the generated waste.
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Handling or Disposing of URMC-099
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Safety Data Sheet (SDS)
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SDS Available SDS NOT AVAILABLE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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